Cas no 2228984-94-7 (tert-butyl 3-(piperidin-3-yloxy)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(piperidin-3-yloxy)piperidine-1-carboxylate
• CAS No: 2228984-94-7
• MF: C₁₅H₂₈N₂O₃
• MW: 284.394424438477
• CID: 6399492
• PubChem ID: 165684358
• Update Time: 2025-05-19

tert-butyl 3-(piperidin-3-yloxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(piperidin-3-yloxy)piperidine-1-carboxylate
• 2228984-94-7
• EN300-1882573

• Inchi： 1S/C15H28N2O3/c1-15(2,3)20-14(18)17-9-5-7-13(11-17)19-12-6-4-8-16-10-12/h12-13,16H,4-11H2,1-3H3
• InChI Key： RCDCKSXVNNJLRC-UHFFFAOYSA-N
• SMILES： O(C1CNCCC1)C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 284.20999276g/mol
• Monoisotopic Mass: 284.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 3-(piperidin-3-yloxy)piperidine-1-carboxylate

Introduction to tert-butyl 3-(piperidin-3-yloxy)piperidine-1-carboxylate (CAS No. 2228984-94-7)

tert-butyl 3-(piperidin-3-yloxy)piperidine-1-carboxylate, with the CAS number 2228984-94-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a piperidine ring, and an oxygen bridge connecting two piperidine rings. These structural elements contribute to its potential therapeutic applications and make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of tert-butyl 3-(piperidin-3-yloxy)piperidine-1-carboxylate is particularly noteworthy for its ability to modulate biological processes. The tert-butyl group provides steric protection, enhancing the compound's stability and reducing metabolic degradation. The piperidine rings, on the other hand, offer flexibility and can interact with various biological targets, making this compound a promising candidate for drug development.

Recent studies have highlighted the potential of tert-butyl 3-(piperidin-3-yloxy)piperidine-1-carboxylate in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain neurological disorders. Specifically, it has been found to act as a selective agonist for specific receptors, which could be beneficial in treating conditions such as Parkinson's disease and Alzheimer's disease.

In addition to its neurological applications, tert-butyl 3-(piperidin-3-yloxy)piperidine-1-carboxylate has also shown promise in the field of oncology. Studies have demonstrated its ability to inhibit the growth of cancer cells by interfering with key signaling pathways. This property makes it a potential lead compound for the development of novel anticancer drugs. The mechanism of action involves modulating the activity of specific kinases, which are often dysregulated in cancer cells.

The synthesis of tert-butyl 3-(piperidin-3-yloxy)piperidine-1-carboxylate is well-documented in the literature. One common approach involves the reaction of tert-butyl piperidine-1-carboxylate with a suitable piperidin-3-ol derivative under appropriate conditions. This method ensures high yields and purity, making it suitable for large-scale production. The use of green chemistry principles in the synthesis process further enhances its environmental sustainability and cost-effectiveness.

Clinical trials involving compounds derived from tert-butyl 3-(piperidin-3-yloxy)piperidine-1-carboxylate are currently underway to evaluate their safety and efficacy. Preliminary results have been encouraging, with several compounds showing promising outcomes in Phase I and Phase II trials. These trials are crucial for understanding the pharmacokinetics and pharmacodynamics of these compounds, as well as their potential side effects.

The future prospects for tert-butyl 3-(piperidin-3-yloxy)piperidine-1-carboxylate are bright. Ongoing research is focused on optimizing its structure to enhance its therapeutic properties while minimizing adverse effects. Additionally, efforts are being made to develop more efficient synthetic routes and to explore its potential in combination therapies with other drugs.

In conclusion, tert-butyl 3-(piperidin-3-yloxy)piperidine-1-carboxylate (CAS No. 2228984-94-7) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.